Cas no 1040660-01-2 (5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide
• CAS No: 1040660-01-2
• MF: C₁₇H₁₉ClN₂O₃S₂
• MW: 398.927360773087
• CID: 5814254
• PubChem ID: 25852407
• Update Time: 2025-06-09

5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide
• AKOS024498302
• VU0635739-1
• F5099-0322
• 5-chloro-N-(1-pivaloylindolin-6-yl)thiophene-2-sulfonamide
• 1040660-01-2
• 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]thiophene-2-sulfonamide

• Inchi： 1S/C17H19ClN2O3S2/c1-17(2,3)16(21)20-9-8-11-4-5-12(10-13(11)20)19-25(22,23)15-7-6-14(18)24-15/h4-7,10,19H,8-9H2,1-3H3
• InChI Key： AZROZIQMBJEDJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1C=CC2=C(C=1)N(C(C(C)(C)C)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 398.0525625g/mol
• Monoisotopic Mass: 398.0525625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Additional information on 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide

Introduction to Compound with CAS No. 1040660-01-2 and Product Name: 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide

Compound with the CAS number 1040660-01-2 and the product name 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates a 5-chloro-thiophene-2-sulfonamide core, which is further functionalized with a 2,3-dihydro-1H-indol moiety and an N-(tert-butyroyl) substituent. Such a combination of heterocyclic scaffolds is highly intriguing from a medicinal chemistry perspective, as it allows for the exploration of diverse pharmacological interactions.

The synthesis of this compound involves a multi-step process that showcases the expertise in organic chemistry. The introduction of the 5-chloro-thiophene-2-sulfonamide unit provides a strong foundation for further derivatization, while the presence of the N-(tert-butyroyl) group enhances metabolic stability and bioavailability. The indole ring, a well-known pharmacophore in drug discovery, contributes to the compound's potential interactions with biological targets. This compound's design aligns with current trends in drug development, where hybrid molecules are being explored to achieve synergistic effects and improved therapeutic outcomes.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, anti-inflammatory, and anticancer applications. The addition of a sulfonamide group further expands the pharmacological potential of thiophene-based compounds by introducing polar interactions and hydrogen bonding capabilities. This makes 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide an attractive candidate for further investigation in various disease models.

The indole moiety in this compound is particularly noteworthy, as indole derivatives have been extensively studied for their role in modulating neurotransmitter systems and their potential as antitumor agents. The presence of the N-(tert-butyroyl) group not only enhances the compound's solubility but also provides a site for further chemical modifications. This flexibility allows researchers to fine-tune the pharmacological properties of the molecule by introducing additional functional groups or altering existing ones.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. The combination of the 5-chloro-thiophene-2-sulfonamide and indole scaffold may contribute to its ability to interact with multiple targets simultaneously. Such multitarget engagement is increasingly recognized as a key strategy in modern drug design, as it can lead to more effective and less toxic therapies. Furthermore, the structural features of this compound make it a valuable tool for understanding the mechanisms of action of related molecules.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in creating these intricate structures. The ability to rapidly assemble such molecules is crucial for accelerating drug discovery efforts and bringing new therapies to market more quickly.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding affinity of this compound to various biological targets. These studies have provided insights into potential mechanisms of action and have helped guide further optimization efforts. The integration of computational tools with experimental data has become an indispensable part of modern drug discovery, allowing researchers to make informed decisions about which compounds warrant further investigation.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an interesting candidate for research in materials science and nanotechnology. For instance, thiophene derivatives have been explored as components in organic electronic devices due to their semiconducting properties. The sulfonamide group could also be utilized for surface functionalization, enhancing interactions between biomaterials and biological systems.

As research continues to evolve, compounds like 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide will play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. The interdisciplinary nature of modern chemical biology necessitates collaboration between synthetic chemists, biologists, pharmacologists, and computer scientists to fully realize the potential of such molecules.

In conclusion,5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As our understanding of molecular interactions continues to grow,CAS No 1040660-01-2 will undoubtedly serve as a valuable tool in the quest for new medicines.